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Compound of Interest

Compound Name: 4-Tert-butyl-3-chlorophenol

Cat. No.: B3051558

An In-depth Technical Guide to 4-Tert-butyl-3-chlorophenol

This technical guide provides a comprehensive overview of 4-tert-butyl-3-chlorophenol, a
substituted phenolic compound of interest to researchers and professionals in organic
synthesis and drug development. This document details its chemical and physical properties,
provides an illustrative experimental protocol for its synthesis, and outlines its potential
applications based on the characteristics of related compounds.

Core Chemical Properties and Data

4-tert-butyl-3-chlorophenol is an aromatic organic compound. Its structure features a phenol
ring substituted with a tert-butyl group at position 4 and a chlorine atom at position 3. This
substitution pattern influences its chemical reactivity, solubility, and biological activity.

Quantitative Data Summary

The key physicochemical properties of 4-tert-butyl-3-chlorophenol are summarized in the
table below for easy reference and comparison.
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Property Value Source
Molecular Weight 184.66 g/mol [1112]
Molecular Formula C10H13CIO [11[2][3]
IUPAC Name 4-tert-butyl-3-chlorophenol [1]
CAS Number 34593-73-2 [1]
Monoisotopic Mass 184.0654927 Da [1]
XLogP3 (Predicted) 3.9 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)c;untg p ! s
Rotatable Bond Count 1 [1]

Experimental Protocols: Synthesis

The synthesis of substituted phenols such as 4-tert-butyl-3-chlorophenol typically involves
the electrophilic substitution of a precursor compound. A common strategy is the chlorination of
the corresponding tert-butylphenol. The following protocol is a representative method for the
synthesis of a closely related isomer, 4-tert-butyl-2-chlorophenol, which illustrates the key steps
applicable to the synthesis of the target compound.[4]

lllustrative Synthesis: Chlorination of 4-tert-Butylphenol

Objective: To synthesize a chlorinated derivative of 4-tert-butylphenol via electrophilic aromatic
substitution.

Materials:
e 4-tert-butylphenol
 Sulfuryl chloride (SO2Clz2)

e Methanol (MeOH)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/13499472
https://pubchem.ncbi.nlm.nih.gov/compound/3-Tert-butyl-4-chlorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/13499472
https://pubchem.ncbi.nlm.nih.gov/compound/3-Tert-butyl-4-chlorophenol
https://pubchemlite.lcsb.uni.lu/e/compound/13499472
https://pubchem.ncbi.nlm.nih.gov/compound/13499472
https://pubchem.ncbi.nlm.nih.gov/compound/13499472
https://pubchem.ncbi.nlm.nih.gov/compound/13499472
https://pubchem.ncbi.nlm.nih.gov/compound/13499472
https://pubchem.ncbi.nlm.nih.gov/compound/13499472
https://pubchem.ncbi.nlm.nih.gov/compound/13499472
https://pubchem.ncbi.nlm.nih.gov/compound/13499472
https://www.benchchem.com/product/b3051558?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/4-tert-butyl-2-chlorophenol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Dichloromethane (CH2Clz2)

Water (H20)

Ethyl acetate (EtOAC)

Anhydrous sodium sulfate (Naz2S0a)
Round-bottom flask

Magnetic stirrer

Dropping funnel

Separatory funnel

Rotary evaporator

Column chromatography setup (Silica gel, Petroleum Ether/EtOAc)

Procedure:

A solution of 4-tert-butylphenol (e.g., 0.27 mol) in dichloromethane (CH2Clz) is prepared in a
round-bottom flask and cooled to 0°C using an ice bath.

Sulfuryl chloride (e.g., 0.28 mol) is added to the solution.
Methanol (e.g., 0.28 mol) is added dropwise to the reaction mixture at 0°C.[4]

After the addition is complete, the mixture is allowed to warm to room temperature and
stirred overnight.

Water is added to the flask to quench the reaction.

The resulting solution is transferred to a separatory funnel, and the product is extracted with
ethyl acetate.

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and
concentrated under vacuum using a rotary evaporator.
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e The crude residue is purified by column chromatography using a petroleum ether/ethyl
acetate solvent system to yield the final product.[4]

Reaction Setup

Dissolve 4-tert-butylphenol
in CH2CI2

:

Cool to 0°C
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Workflow for the synthesis of chlorinated 4-tert-butylphenol.

Applications and Industrial Relevance

While specific applications for 4-tert-butyl-3-chlorophenol are not extensively documented in
public literature, the structural motifs—a halogenated phenol with a bulky tert-butyl group—are
common in molecules with significant industrial and research applications.[5] The tert-butyl
group often enhances solubility in nonpolar matrices and provides steric hindrance, while the
chloro-phenol moiety is a key pharmacophore and reactive intermediate.

Potential applications can be inferred from related compounds:

o Polymer Industry: 4-tert-butylphenol is a precursor in the manufacturing of epoxy,
polycarbonate, and phenolic resins.[6] The chlorinated derivative could be explored as a
monomer or additive to impart specific properties like flame retardancy or modified reactivity.

o Agrochemicals: Halogenated phenols are crucial intermediates in the synthesis of herbicides
and insecticides.[5]

o Antimicrobial Agents: The isomer 4-tert-butyl-2-chlorophenol is noted for its antimicrobial
properties and is used as a preservative and biocide.[7]

e Drug Development: The phenol group is a common feature in pharmacologically active
molecules. The specific substitution pattern of 4-tert-butyl-3-chlorophenol makes it a
candidate for screening in various drug discovery programs as a synthetic intermediate or a
final compound.
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Logical relationships of substituted phenols to key application areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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